4-[3-[3-(dimethylamino)propyl]-2-(phenylimino)-2,3-dihydro-1,3-thiazol-4-yl]-N,N-dimethylbenzenesulfonamide

• Molecular Formula: C22H28N4O2S2
• Molecular Weight: 444.6 g/mol
• IUPAC Name: 4-[3-[3-(dimethylamino)propyl]-2-phenylimino-1,3-thiazol-4-yl]-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C22H28N4O2S2/c1-24(2)15-8-16-26-21(17-29-22(26)23-19-9-6-5-7-10-19)18-11-13-20(14-12-18)30(27,28)25(3)4/h5-7,9-14,17H,8,15-16H2,1-4H3
• InChI Key: XZMNTKSGZLQXDB-UHFFFAOYSA-N
• SMILES: CN(C)CCCN1C(=CSC1=NC2=CC=CC=C2)C3=CC=C(C=C3)S(=O)(=O)N(C)C

Description

4-[3-[3-(dimethylamino)propyl]-2-(phenylimino)-2,3-dihydro-1,3-thiazol-4-yl]-N,N-dimethylbenzenesulfonamide, commonly referred to as DMTS, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of DMTS is not well understood. However, studies have suggested that DMTS may exert its anti-cancer properties by inhibiting the activity of certain enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects
DMTS has been shown to exhibit anti-cancer properties in various cancer cell lines. It has also been shown to exhibit anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases. However, further studies are needed to fully understand the biochemical and physiological effects of DMTS.

Advantages and Limitations for Lab Experiments

One advantage of DMTS is its potential use in cancer treatment. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in cancer treatment.

Future Directions

There are several future directions for the study of DMTS. One direction is the further investigation of its mechanism of action, which could lead to the development of more effective cancer treatments. Another direction is the study of its potential use in material science and environmental science. Additionally, the development of more efficient synthesis methods for DMTS could lead to its wider use in various fields.

Synthesis Methods

DMTS can be synthesized through a multi-step process involving the reaction of various chemical compounds. The initial step involves the reaction of N,N-dimethylbenzenesulfonamide with 3-(dimethylamino)propylamine to produce N,N-dimethyl-3-(3-(dimethylamino)propyl)benzenesulfonamide. This is followed by the reaction of the resulting compound with 2-aminobenzaldehyde to produce 2-(phenylimino)-2,3-dihydro-1,3-thiazol-4-yl)-N,N-dimethylbenzenesulfonamide. The final step involves the reaction of the resulting compound with sulfuric acid to produce DMTS.

Scientific Research Applications

DMTS has been studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, DMTS has been shown to exhibit anti-cancer properties and has been studied for its potential use in cancer treatment. In material science, DMTS has been studied for its potential use as a dopant in organic light-emitting diodes. In environmental science, DMTS has been studied for its potential use in the removal of heavy metals from wastewater.